2-(methoxyacetyl)-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2-methoxyacetyl)amino]-3-(oxolan-2-ylmethyl)thiourea
• InChI: InChI=1S/C9H17N3O3S/c1-14-6-8(13)11-12-9(16)10-5-7-3-2-4-15-7/h7H,2-6H2,1H3,(H,11,13)(H2,10,12,16)
• InChI Key: LSDZHZHQNDFDCD-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NNC(=S)NCC1CCCO1
• Molecular Formula: C9H17N3O3S
• Molecular Weight: 247.32 g/mol

Description

2-(Methoxyacetyl)-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide, also known as MATC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MATC is a hydrazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of 2-(methoxyacetyl)-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. This compound has also been shown to inhibit the activity of certain proteins that are involved in cell division and growth.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the growth of bacteria and fungi. This compound has also been shown to possess antioxidant activity, which may be beneficial for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-(methoxyacetyl)-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, this compound has several limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several potential future directions for research on 2-(methoxyacetyl)-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide. One potential area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another potential area of research is the study of the mechanism of action of this compound in more detail. Additionally, further research is needed to determine the potential applications of this compound in the treatment of various diseases, including cancer and bacterial infections.

Scientific Research Applications

2-(methoxyacetyl)-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to possess antitumor activity, and it has been studied as a potential chemotherapeutic agent. Additionally, this compound has been studied for its ability to inhibit the growth of bacteria and fungi. This compound has also been studied for its potential use as a pesticide.